Cas no 61764-87-2 (1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-)

1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl- structure
61764-87-2 structure
Product Name:1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
CAS No:61764-87-2
MF:C6H12N2
MW:112.172881126404
CID:467026
PubChem ID:12367426
Update Time:2025-04-19

1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4,5-dihydro-2,4,5-trimethyl-
    • 2,4,5-trimethyl-4,5-dihydro-1H-imidazole
    • 61764-87-2
    • DTXSID10494613
    • SCHEMBL4178600
    • Inchi: 1S/C6H12N2/c1-4-5(2)8-6(3)7-4/h4-5H,1-3H3,(H,7,8)
    • InChI Key: VBAQHRRODCXYPB-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(C)C1C

Computed Properties

  • Exact Mass: 112.10016
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • PSA: 24.39
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